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Compound of Interest

Compound Name: 5-Pentylcyclohexane-1,3-dione

Cat. No.: B100022

Application Notes and Protocols: 5-
Pentylcyclohexane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 5-Pentylcyclohexane-1,3-dione. It also outlines its primary application as a
chemical intermediate and includes a general experimental protocol for its use in synthesis.

Introduction

5-Pentylcyclohexane-1,3-dione is a diketone that serves as a valuable precursor in organic
synthesis. Its most notable application is in the synthesis of Olivetol, a key intermediate in the
production of various cannabinoids, including synthetic analogs of Tetrahydrocannabinol (THC).
[1] Due to its chemical properties and applications, proper handling and storage procedures are
essential to ensure the safety of laboratory personnel and the integrity of the compound.

Properties of 5-Pentylcyclohexane-1,3-dione

The following table summarizes the key physical and chemical properties of 5-
Pentylcyclohexane-1,3-dione.
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Property

Value

Molecular Formula

C11H1802

Molecular Weight 182.26 g/mol [2]

CAS Number 18456-88-7[2]

Appearance Solid (at standard conditions)

Boiling Point 298.9 °C at 760 mmHg(3]

Flash Point 111.6 °C[3]

Density 0.977 g/cm3[3]

Solubility Soluble in a variety of organic solvents.

Safety and Handling

GHS Hazard Classification:
e H318: Causes serious eye damage.[2]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

e P305+P354+P338: IF IN EYES: Immediately rinse with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

e P317: Get medical help.[2]

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber) should be worn.
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o Skin Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.

» Respiratory Protection: In case of dust formation or when working in a poorly ventilated area,
a NIOSH-approved respirator is recommended.

Engineering Controls

o Work with 5-Pentylcyclohexane-1,3-dione in a well-ventilated area, preferably in a
chemical fume hood.

o Ensure an eyewash station and safety shower are readily accessible.

Spill and Leak Procedures

 In case of a spill, evacuate the area.
o Wear appropriate PPE, including respiratory protection.

o For small spills, absorb the material with an inert, non-combustible material (e.g., sand,
earth) and place it in a suitable container for disposal.

o For large spills, contain the spill and contact environmental health and safety personnel.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.

o Skin Contact: Wash off with soap and plenty of water. Get medical attention if irritation
develops and persists.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.
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Storage Procedures

o Store in a tightly closed container in a dry and well-ventilated place.

o Keep in a cool, dark place away from incompatible materials such as strong oxidizing
agents.

 Recommended storage temperature is room temperature.

Application: Synthesis of Olivetol

A primary application of 5-Pentylcyclohexane-1,3-dione is its use as a starting material for the
synthesis of 5-Pentylbenzene-1,3-diol, commonly known as Olivetol. Olivetol is a crucial
precursor in the synthesis of various cannabinoids.

General Experimental Protocol: Aromatization to
Olivetol

This protocol describes a general method for the aromatization of 5-Pentylcyclohexane-1,3-
dione to Olivetol. Note: This is a generalized procedure and may require optimization based on
specific laboratory conditions and desired yield/purity.

Materials:

5-Pentylcyclohexane-1,3-dione

o Palladium on carbon (Pd/C) catalyst (e.g., 10%)

» High-boiling point solvent (e.g., diphenyl ether)

 Inert gas (e.g., Argon or Nitrogen)

o Standard laboratory glassware for reflux and distillation

e Heating mantle

e Magnetic stirrer
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Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 5-Pentylcyclohexane-1,3-dione and the high-boiling point solvent.

e Inert Atmosphere: Purge the system with an inert gas to remove oxygen.
o Catalyst Addition: Carefully add the Pd/C catalyst to the reaction mixture.

o Heating: Heat the mixture to reflux under a continuous flow of inert gas. The reaction
progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

o Reaction Completion: Once the reaction is complete (typically after several hours), cool the
mixture to room temperature.

o Catalyst Removal: Filter the reaction mixture to remove the Pd/C catalyst.

e Product Isolation: The Olivetol can be isolated from the high-boiling point solvent by vacuum
distillation or other suitable purification techniques such as column chromatography.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations.
Contaminated packaging should be treated as the chemical itself.

Visualized Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 5-
Pentylcyclohexane-1,3-dione.
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Storage & Disposal
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Preparation Handling
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(Eye wash, Skin wash)

Click to download full resolution via product page

Safe handling workflow for 5-Pentylcyclohexane-1,3-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safe handling and storage procedures for 5-
Pentylcyclohexane-1,3-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100022#safe-handling-and-storage-procedures-for-5-
pentylcyclohexane-1-3-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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